Cas no 1421027-72-6 (N-Methyl-3-nitro-N-[(3S)-piperidin-3-yl]pyridin-2-amine;hydrochloride)

• Product Name: N-Methyl-3-nitro-N-[(3S)-piperidin-3-yl]pyridin-2-amine;hydrochloride
• CAS No: 1421027-72-6
• MF: C₁₁H₁₇ClN₄O₂
• MW: 272.731281042099
• CID: 2166281
• Update Time: 2023-08-05

N-Methyl-3-nitro-N-[(3S)-piperidin-3-yl]pyridin-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-n-methyl-3-nitro-n-(piperidin-3-yl)pyridin-2-amine hydrochloride
• N-Methyl-3-nitro-N-[(3S)-piperidin-3-yl]pyridin-2-amine;hydrochloride

• Inchi： 1S/C11H16N4O2.ClH/c1-14(9-4-2-6-12-8-9)11-10(15(16)17)5-3-7-13-11;/h3,5,7,9,12H,2,4,6,8H2,1H3;1H/t9-;/m0./s1
• InChI Key： BBWHGMRGLIZEDS-FVGYRXGTSA-N
• SMILES： Cl.[O-][N+](C1=CC=CN=C1N(C)[C@@H]1CNCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 269
• Topological Polar Surface Area: 74